Cas no 2171181-85-2 ((2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid)
(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid
- (2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid
- EN300-1511334
- 2171181-85-2
-
- Inchi: 1S/C27H26N2O6/c30-14-13-24(26(32)33)29-25(31)15-17-9-11-18(12-10-17)28-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24,30H,13-16H2,(H,28,34)(H,29,31)(H,32,33)/t24-/m1/s1
- InChI Key: KJXHVOXUGCGNAB-XMMPIXPASA-N
- SMILES: O(C(NC1C=CC(=CC=1)CC(N[C@@H](C(=O)O)CCO)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 474.17908655g/mol
- Monoisotopic Mass: 474.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 715
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 125Ų
(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1511334-0.05g |
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid |
2171181-85-2 | 0.05g |
$2829.0 | 2023-05-26 | ||
| Enamine | EN300-1511334-0.1g |
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid |
2171181-85-2 | 0.1g |
$2963.0 | 2023-05-26 | ||
| Enamine | EN300-1511334-0.25g |
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid |
2171181-85-2 | 0.25g |
$3099.0 | 2023-05-26 | ||
| Enamine | EN300-1511334-0.5g |
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid |
2171181-85-2 | 0.5g |
$3233.0 | 2023-05-26 | ||
| Enamine | EN300-1511334-1.0g |
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid |
2171181-85-2 | 1g |
$3368.0 | 2023-05-26 | ||
| Enamine | EN300-1511334-2.5g |
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid |
2171181-85-2 | 2.5g |
$6602.0 | 2023-05-26 | ||
| Enamine | EN300-1511334-5.0g |
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid |
2171181-85-2 | 5g |
$9769.0 | 2023-05-26 | ||
| Enamine | EN300-1511334-10.0g |
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid |
2171181-85-2 | 10g |
$14487.0 | 2023-05-26 | ||
| Enamine | EN300-1511334-50mg |
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid |
2171181-85-2 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1511334-100mg |
(2R)-2-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid |
2171181-85-2 | 100mg |
$2963.0 | 2023-09-27 |
(2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on (2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid
Chemical Compound CAS No. 2171181-85-2: (2R)-2-{2-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic Acid
The compound with CAS No. 2171181-85-2, named as (2R)-2-{2-[4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl]acetamido}-4-hydroxybutanoic acid, is a complex organic molecule with significant potential in the fields of pharmacology and biotechnology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenyl ring, and a hydroxyl group attached to a butanoic acid backbone. The stereochemistry at the second carbon atom (R configuration) plays a crucial role in determining its biological activity and selectivity.
Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, contributes to the stability and solubility of the molecule. This makes it an ideal candidate for use in drug delivery systems and targeted therapy. The phenyl ring, on the other hand, introduces aromaticity and enhances the molecule's ability to interact with biological targets such as enzymes and receptors.
One of the most promising applications of this compound is in the field of proteomics and peptide synthesis. The presence of the Fmoc group allows for precise control over the synthesis process, enabling researchers to create highly specific peptides for various applications. Additionally, the hydroxyl group at the fourth position of the butanoic acid backbone provides a site for further functionalization, opening up possibilities for creating derivatives with enhanced bioactivity.
Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular docking studies have revealed that it exhibits strong binding affinity to certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. Furthermore, its stereochemistry has been shown to influence its ability to penetrate cellular membranes, making it a potential candidate for drug delivery across biological barriers.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and peptide coupling reactions. The use of Fmoc chemistry ensures high yields and purity during the synthesis process. Researchers have also explored green chemistry approaches to minimize environmental impact while maintaining product quality.
The biological evaluation of this compound has revealed its potential as an anti-inflammatory agent and neuroprotective drug. In vitro assays have demonstrated its ability to inhibit pro-inflammatory cytokines and protect neurons from oxidative stress-induced damage. These findings suggest that it could be developed into a therapeutic agent for conditions such as Alzheimer's disease and multiple sclerosis.
Moreover, this compound has shown promise in anticancer research. Preclinical studies indicate that it can induce apoptosis in cancer cells while sparing normal cells, highlighting its potential as a selective anticancer agent. Its ability to modulate key signaling pathways involved in cancer progression further underscores its therapeutic potential.
In conclusion, the compound with CAS No. 2171181-85-2 represents a significant advancement in chemical biology. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in drug discovery and development. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial impact on modern medicine.
2171181-85-2 ((2R)-2-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylacetamido}-4-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)